Cas no 956111-71-0 (3-Bromo-2-(pyridin-2-yl)pyridine)

• Product Name: 3-Bromo-2-(pyridin-2-yl)pyridine
• CAS No: 956111-71-0
• MF: C₁₀H₇N₂Br
• MW: 235.08
• CID: 4476101
• PubChem ID: 21885643
• Update Time: 2025-05-24

3-Bromo-2-(pyridin-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(pyridin-2-yl)pyridine

Computed Properties

• Exact Mass: 233.979
• Monoisotopic Mass: 233.979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8A^2

Additional information on 3-Bromo-2-(pyridin-2-yl)pyridine

3-Bromo-2-(pyridin-2-yl)pyridine: A Comprehensive Overview

3-Bromo-2-(pyridin-2-yl)pyridine (CAS No. 956111-71-0) is a heterocyclic aromatic compound with significant potential in various fields of organic chemistry and materials science. This compound, characterized by its unique structure featuring two pyridine rings and a bromine substituent, has garnered attention due to its versatile reactivity and applications in drug discovery, material synthesis, and catalysis. Recent advancements in synthetic methodologies and computational studies have further illuminated its properties and utility.

The molecular structure of 3-Bromo-2-(pyridin-2-yl)pyridine consists of two fused pyridine rings, with a bromine atom attached at the 3-position of the primary pyridine ring. This arrangement imparts the molecule with aromatic stability and electronic characteristics that make it amenable to various chemical transformations. The compound's aromaticity and heteroatom substitution are key factors influencing its reactivity in organic reactions, particularly in cross-coupling reactions and electrophilic substitutions.

Recent studies have highlighted the role of 3-Bromo-2-(pyridin-2-yl)pyridine as a valuable precursor in the synthesis of complex heterocycles. For instance, researchers have employed this compound in the construction of polycyclic frameworks for potential pharmaceutical applications. Its ability to undergo metal-catalyzed cross-couplings, such as Suzuki-Miyaura and Heck reactions, has been extensively explored, demonstrating its versatility in forming biaryl and vinylic bonds.

In terms of physical properties, 3-Bromo-2-(pyridin-2-yl)pyridine exhibits a melting point of approximately 185°C and is sparingly soluble in common organic solvents like dichloromethane and ethyl acetate. These characteristics make it suitable for use in solid-phase synthesis and high-throughput screening processes. Additionally, its UV-vis absorption properties have been studied, revealing potential applications in optoelectronic materials.

The synthesis of 3-Bromo-2-(pyridin-2-yl)pyridine can be achieved through various routes, including multi-component reactions and directed metallation strategies. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields. For example, the use of palladium catalysts has facilitated the coupling of bromopyridines with aryl halides under mild conditions.

Applications of 3-Bromo-2-(pyridin-2-yl)pyridine extend beyond traditional organic synthesis into areas such as medicinal chemistry and materials science. In drug discovery, this compound serves as a building block for designing bioactive molecules targeting various therapeutic areas, including oncology and central nervous system disorders. Its structural features allow for easy functionalization, enabling researchers to explore diverse pharmacophores.

From a toxicological perspective, 3-Bromo-2-(pyridin-2-yl)pyridine has been subjected to preliminary safety assessments. Studies indicate that it exhibits low acute toxicity in experimental models, though further investigations are required to fully understand its long-term effects. These findings underscore the need for continued research into the compound's safety profile as its applications expand.

In conclusion, 3-Bromo-2-(pyridin-2-y l)py ridine (CAS No. 956111 -71 -0 ) stands as a pivotal molecule in modern organic chemistry. Its unique structure, reactivity, and versatile applications position it as an essential tool for researchers across multiple disciplines. Ongoing advancements in synthetic methodologies and computational modeling promise to unlock even greater potential for this compound in the foreseeable future.